Cas no 12148-72-0 (Bis(1,5-cyclooctadiene)dimethoxydirhodium)

• Product name: Bis(1,5-cyclooctadiene)dimethoxydirhodium
• CAS No: 12148-72-0
• MF: C₁₈H₃₀O₂Rh₂
• MW: 484.241
• MDL: MFCD08457639
• CID: 118932
• PubChem ID: 24884497

Bis(1,5-cyclooctadiene)dimethoxydirhodium Chemical and Physical Properties

Names and Identifiers

• Rhodium, bis[(1,2,5,6-h)-1,5-cyclooctadiene]di-m-methoxydi-
• Di-μ-methoxobis(1,5-cyclooctadiene)dirhodium(I)
• Bis[(1,5-cyclooctadiene)(methanolato)rhodium]
• Bis(1,5-cyclooctadiene)dimethoxydirhodium
• methoxy(cyclooctadiene)rhodium(i) dimer
• methanol, compd. with (1Z,5Z)-1,5-cyclooctadiene, rhodium salt (1:1:1)
• [Rh(OMe)(1,5-cod)]2
• Bis(cyclooctadiene)bis(methoxy)dirhodium
• Bis(eta4-1,5-cyclooctadiene)-di-mu-methoxodirhodium
• Bis(eta4-1,5-cyclooctadiene)-di-mu-methoxydirhodium
• F16608
• (1Z,5Z)-cycloocta-1,5-diene;methanol;rhodium
• MFCD08457639
• Di-?-methoxobis(1,5-cyclooctadiene)dirhodium(I)
• 12148-72-0

• MDL： MFCD08457639
• Inchi： InChI=1S/2C8H12.2CH3O.2Rh/c2*1-2-4-6-8-7-5-3-1;2*1-2;;/h2*1-2,7-8H,3-6H2;2*1H3;;/q;;2*-1;2*+1
• InChI Key： BDQMDBOKWREKIT-MIXQCLKLSA-N
• SMILES： C1=CCCC=CCC1.C1=CCCC=CCC1.C[O-].C[O-].[Rh+].[Rh+]

Computed Properties

• Exact Mass: 486.05236
• Monoisotopic Mass: 486.05122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 77.4
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 192-225 °C
• PSA: 40.46

Bis(1,5-cyclooctadiene)dimethoxydirhodium Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Bis(1,5-cyclooctadiene)dimethoxydirhodium

Bis(1,5-cyclooctadiene)dimethoxydirhodium: A Comprehensive Overview

Bis(1,5-cyclooctadiene)dimethoxydirhodium, also known by its CAS number 12148-72-0, is a highly specialized organometallic compound that has garnered significant attention in the fields of catalysis and materials science. This compound is a dirhodium complex featuring two methoxy groups and two cyclooctadiene ligands. The structure of Bis(1,5-cyclooctadiene)dimethoxydirhodium is characterized by a dirhodium core with two methoxy groups acting as monodentate ligands and two cyclooctadiene rings serving as bidentate ligands. This unique coordination environment makes it a versatile catalyst in various organic transformations.

The synthesis of Bis(1,5-cyclooctadiene)dimethoxydirhodium typically involves the reaction of rhodium chloride with cyclooctadiene and methanol under controlled conditions. The reaction conditions are optimized to ensure high yield and purity of the final product. Recent studies have demonstrated that this compound can be synthesized via alternative routes, including the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality.

One of the most notable applications of Bis(1,5-cyclooctadiene)dimethoxydirhodium is in catalytic processes for organic synthesis. This compound has been widely used as a catalyst in cross-coupling reactions, such as the Suzuki-Miyaura coupling and Heck reactions. Its ability to facilitate these reactions under mild conditions has made it a valuable tool in the development of complex organic molecules with high efficiency and selectivity.

Recent research has explored the potential of Bis(1,5-cyclooctadiene)dimethoxydirhodium in asymmetric catalysis. Studies have shown that this compound can induce high enantioselectivity in certain reactions, making it a promising candidate for the production of chiral pharmaceuticals and fine chemicals. For instance, a study published in Nature Chemistry demonstrated that this dirhodium complex could catalyze the enantioselective hydrogenation of ketones with excellent yields and enantiomeric excesses.

In addition to its catalytic applications, Bis(1,5-cyclooctadiene)dimethoxydirhodium has also been investigated for its potential in materials science. Researchers have explored its use as a precursor for rhodium-based nanoparticles, which have applications in heterogeneous catalysis and electronic devices. The ability to tune the size and shape of these nanoparticles by controlling the synthesis conditions has opened new avenues for its application in advanced materials.

The stability and reactivity of Bis(1,5-cyclooctadiene)dimethoxydirhodium have been extensively studied to understand its behavior under various reaction conditions. Recent computational studies have provided insights into the electronic structure of this compound, revealing that the dirhodium core plays a critical role in stabilizing reactive intermediates during catalytic cycles. These findings have paved the way for further optimization of its catalytic performance.

Despite its many advantages, there are challenges associated with the use of Bis(1,5-cyclooctadiene)dimethoxydirhodium. One limitation is its sensitivity to moisture and oxygen, which necessitates careful handling during synthesis and storage. Additionally, while it exhibits excellent catalytic performance in certain reactions, its activity may vary depending on the substrate and reaction conditions.

To address these challenges, ongoing research is focused on modifying the ligand structure of Bis(1,5-cyclooctadiene)dimethoxydirhodium to enhance its stability and expand its range of applications. For example, researchers are exploring the substitution of methoxy groups with other functional groups to improve its resistance to moisture while maintaining or enhancing its catalytic activity.

In conclusion, Bis(1,5-cyclooctadiene)dimethoxydirhodium (CAS No. 12148-72-0) is a versatile organometallic compound with significant potential in catalysis and materials science. Its unique structure enables it to facilitate a wide range of organic transformations with high efficiency and selectivity. Recent advancements in synthesis methods and applications have further highlighted its importance as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.